Cas no 89805-09-4 (1,4-Benzodioxin, 2-oxiranyl-)

• Product Name: 1,4-Benzodioxin, 2-oxiranyl-
• CAS No: 89805-09-4
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 588837
• PubChem ID: 71326209
• Update Time: 2025-04-19

1,4-Benzodioxin, 2-oxiranyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin, 2-oxiranyl-
• 3-(oxiran-2-yl)-1,4-benzodioxine
• 2-(Oxiran-2-yl)-1,4-benzodioxine
• SCHEMBL9774600
• DTXSID90755436
• 89805-09-4

• Inchi： 1S/C10H8O3/c1-2-4-8-7(3-1)11-6-10(13-8)9-5-12-9/h1-4,6,9H,5H2
• InChI Key： KJMSQOFOFFJDCB-UHFFFAOYSA-N
• SMILES： O1CC1C1=COC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins